Cas no 105949-49-3 (2-benzyl-1-hexylbenzimidazole)

• Product Name: 2-benzyl-1-hexylbenzimidazole
• CAS No: 105949-49-3
• MF: C₂₀H₂₄N₂
• MW: 292.417964935303
• CID: 1166755
• PubChem ID: 4573368
• Update Time: 2025-04-20

2-benzyl-1-hexylbenzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-1-hexylbenzimidazole
• ST50056595
• 1H-Benzimidazole, 1-hexyl-2-(phenylmethyl)-
• ZINC02695518
• AC1NDCCW
• ACMC-20m9ab
• 1-hexyl-2-benzylbenzimidazole
• CTK0G4317
• MolPort-000-366-405
• ST50056595; 1H-Benzimidazole, 1-hexyl-2-(phenylmethyl)-; ZINC02695518; AC1NDCCW; ACMC-20m9ab; 1-hexyl-2-benzylbenzimidazole; CTK0G4317; MolPort-000-366-405;
• 105949-49-3
• AKOS001138244
• STK950993
• DTXSID40404407
• 2-benzyl-1-hexyl-1H-benzimidazole
• Z57299970

• Inchi： 1S/C20H24N2/c1-2-3-4-10-15-22-19-14-9-8-13-18(19)21-20(22)16-17-11-6-5-7-12-17/h5-9,11-14H,2-4,10,15-16H2,1H3
• InChI Key： QRNFNBOEEVMDLT-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2N=C1CC1C=CC=CC=1)CCCCCC

Computed Properties

• Exact Mass: 292.193948774g/mol
• Monoisotopic Mass: 292.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 17.8Ų